5-Chloro-3-(2-hydroxymethylphenyl)benzoic acid, 95%

• IUPAC Name: 3-chloro-5-[2-(hydroxymethyl)phenyl]benzoic acid
• InChI: InChI=1S/C14H11ClO3/c15-12-6-10(5-11(7-12)14(17)18)13-4-2-1-3-9(13)8-16/h1-7,16H,8H2,(H,17,18)
• InChI Key: IKNFIXZWIPYFAI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CO)C2=CC(=CC(=C2)Cl)C(=O)O
• Molecular Formula: C14H11ClO3
• DSSTOX Substance ID: DTXSID60689057
• Molecular Weight: 262.69 g/mol
• CAS RN: 1262005-43-5

Description

5-Chloro-3-(2-hydroxymethylphenyl)benzoic acid, 95% (5-Cl-2-HMPBA) is a monochlorinated derivative of benzoic acid, an organic compound found in nature. 5-Cl-2-HMPBA is known for its wide range of applications in the scientific research field, such as synthesis, biochemistry and physiology.

Mechanism of Action

The mechanism of action of 5-Chloro-3-(2-hydroxymethylphenyl)benzoic acid, 95% is not completely understood, but it is believed to involve the inhibition of enzymes and the binding of receptors. The inhibition of enzymes is believed to be due to the presence of the chloro group, which is known to be an inhibitor of enzymes. The binding of receptors is believed to be due to the presence of the hydroxymethylphenyl group, which is known to be an agonist of receptors.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-Chloro-3-(2-hydroxymethylphenyl)benzoic acid, 95% are not well understood, but it is believed to have an effect on the metabolism of certain drugs. It is also believed to have an effect on the activity of certain enzymes and receptors.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-Chloro-3-(2-hydroxymethylphenyl)benzoic acid, 95% in lab experiments is that it is a readily available and inexpensive compound. It is also relatively easy to synthesize and purify. The main limitation of using 5-Chloro-3-(2-hydroxymethylphenyl)benzoic acid, 95% in lab experiments is that the mechanism of action is not completely understood, so it is difficult to predict the effects of the compound.

Future Directions

There are several potential future directions for research on 5-Chloro-3-(2-hydroxymethylphenyl)benzoic acid, 95%. These include further research into the mechanism of action, the biochemical and physiological effects, and the synthesis of new compounds based on the structure of 5-Chloro-3-(2-hydroxymethylphenyl)benzoic acid, 95%. Additionally, further research into the synthesis and purification of 5-Chloro-3-(2-hydroxymethylphenyl)benzoic acid, 95% could lead to the development of new and improved synthetic methods. Finally, further research into the potential applications of 5-Chloro-3-(2-hydroxymethylphenyl)benzoic acid, 95% could lead to the development of new drugs and other compounds.

Synthesis Methods

5-Chloro-3-(2-hydroxymethylphenyl)benzoic acid, 95% is synthesized through a multi-step process. The first step is the reaction of 5-chlorobenzoic acid with 2-hydroxymethylphenol in the presence of a base. The reaction produces the desired product, 5-Chloro-3-(2-hydroxymethylphenyl)benzoic acid, 95%, and water. The second step is the purification of the product by recrystallization from a suitable solvent. The third step is the analysis of the purity of the product, which is usually done by HPLC or GC.

Scientific Research Applications

5-Chloro-3-(2-hydroxymethylphenyl)benzoic acid, 95% is widely used in scientific research. It is used as a starting material for the synthesis of various compounds, such as pharmaceuticals, agrochemicals, and cosmetics. It is also used in the synthesis of polymers, dyes, and catalysts. In addition, 5-Chloro-3-(2-hydroxymethylphenyl)benzoic acid, 95% is used in the study of enzyme inhibitors, receptor ligands, and drug metabolism.